Cas no 1805231-89-3 (3-Amino-5-(chloromethyl)-2-(difluoromethyl)pyridine-6-methanol)
3-Amino-5-(chloromethyl)-2-(difluoromethyl)pyridine-6-methanol Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-5-(chloromethyl)-2-(difluoromethyl)pyridine-6-methanol
-
- Inchi: 1S/C8H9ClF2N2O/c9-2-4-1-5(12)7(8(10)11)13-6(4)3-14/h1,8,14H,2-3,12H2
- InChI Key: PLDKYDZONFSOJG-UHFFFAOYSA-N
- SMILES: ClCC1=CC(=C(C(F)F)N=C1CO)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 185
- XLogP3: 0.4
- Topological Polar Surface Area: 59.1
3-Amino-5-(chloromethyl)-2-(difluoromethyl)pyridine-6-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029062624-1g |
3-Amino-5-(chloromethyl)-2-(difluoromethyl)pyridine-6-methanol |
1805231-89-3 | 97% | 1g |
$1,579.40 | 2022-04-01 |
3-Amino-5-(chloromethyl)-2-(difluoromethyl)pyridine-6-methanol Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 3-Amino-5-(chloromethyl)-2-(difluoromethyl)pyridine-6-methanol
Introduction to 3-Amino-5-(chloromethyl)-2-(difluoromethyl)pyridine-6-methanol (CAS No. 1805231-89-3)
3-Amino-5-(chloromethyl)-2-(difluoromethyl)pyridine-6-methanol, identified by its CAS number 1805231-89-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and utility in drug development. The unique structural features of this molecule, including the presence of an amino group, a chloromethyl substituent, and a difluoromethyl group, contribute to its potential as a key intermediate in the synthesis of bioactive molecules.
The amino group at the 3-position of the pyridine ring provides a nucleophilic site that can participate in various chemical reactions, such as condensation, coupling, and functionalization processes. This makes 3-Amino-5-(chloromethyl)-2-(difluoromethyl)pyridine-6-methanol a versatile building block for constructing more complex molecular architectures. Additionally, the chloromethyl substituent at the 5-position introduces reactivity that can be exploited for further derivatization, enabling the synthesis of a wide range of pharmacophores.
The difluoromethyl group at the 2-position is particularly noteworthy due to its ability to modulate metabolic stability and binding affinity in drug candidates. Fluorine atoms are frequently incorporated into pharmaceuticals to enhance lipophilicity, improve metabolic resistance, and increase binding interactions with biological targets. In the context of 3-Amino-5-(chloromethyl)-2-(difluoromethyl)pyridine-6-methanol, this substituent may play a crucial role in optimizing the pharmacokinetic and pharmacodynamic properties of downstream derivatives.
The hydroxymethyl group at the 6-position further enhances the compound's synthetic utility by providing another site for chemical modification. This functionality can be used to introduce various pharmacophoric elements or to link the compound to other molecular fragments through glycosylation or esterification reactions. The combination of these multiple reactive sites makes 3-Amino-5-(chloromethyl)-2-(difluoromethyl)pyridine-6-methanol a valuable asset in medicinal chemistry campaigns.
Recent advancements in computational chemistry and molecular modeling have highlighted the potential of pyridine derivatives as scaffolds for drug discovery. Studies have demonstrated that substituents such as amino groups, chloroalkyl moieties, and difluoromethyl groups can significantly influence the binding affinity and selectivity of small molecules toward biological targets. For instance, computational analyses have suggested that compounds incorporating difluoromethyl groups often exhibit improved interactions with enzymes and receptors due to their ability to enhance hydrophobic interactions and steric complementarity.
In light of these findings, researchers have been exploring novel derivatives of 3-Amino-5-(chloromethyl)-2-(difluoromethyl)pyridine-6-methanol as potential candidates for treating various therapeutic indications. One particularly promising area has been the development of kinase inhibitors, where pyridine-based scaffolds have shown remarkable efficacy. The presence of both an amino group and a chloromethyl substituent in this compound allows for facile modifications that can fine-tune its binding properties to specific kinase targets. Additionally, the hydroxymethyl group provides an opportunity to introduce polar interactions or linkages that may enhance target engagement.
Furthermore, recent experimental studies have begun to elucidate the structural features that contribute to the biological activity of pyridine derivatives. X-ray crystallography and NMR spectroscopy have been instrumental in revealing how these compounds interact with their biological targets at an atomic level. These structural insights have guided medicinal chemists in designing analogs of 3-Amino-5-(chloromethyl)-2-(difluoromethyl)pyridine-6-methanol with enhanced potency and selectivity. For example, modifications around the amino and chloromethyl groups have been shown to improve binding affinities by optimizing hydrogen bonding networks and hydrophobic clustering.
The role of fluorinated pyridines in drug development continues to expand as new synthetic methodologies are developed. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient introduction of fluorinated moieties into complex molecular frameworks. This has allowed researchers to explore novel derivatives of 3-Amino-5-(chloromethyl)-2-(difluoromethyl)pyridine-6-methanol with tailored properties for specific therapeutic applications. Such advances underscore the importance of this compound as a precursor in modern drug discovery efforts.
Another area where this compound has shown promise is in the development of antiviral agents. Pyridine derivatives have been investigated for their ability to inhibit viral proteases and polymerases, which are critical for viral replication. The structural motifs present in 3-Amino-5-(chloromethyl)-2-(difluoromethyl)pyridine-6-methanol, particularly the combination of an amino group, a chloromethyl moiety, and a difluoromethyl substituent, make it an attractive candidate for designing inhibitors that target viral enzymes with high specificity.
In conclusion,3-Amino-5-(chloromethyl)-2-(difluoromethyl)pyridine-6-methanol (CAS No. 1805231-89-3) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features offer multiple opportunities for chemical modification, making it a valuable intermediate for synthesizing bioactive molecules with diverse therapeutic applications. As computational methods and synthetic techniques continue to evolve,this compound is likely to remain at the forefront of drug discovery efforts aimed at developing novel treatments for various diseases.
1805231-89-3 (3-Amino-5-(chloromethyl)-2-(difluoromethyl)pyridine-6-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)